Cas no 118674-04-7 (Butanedioic acid,2,3-dihydroxy-, 1,4-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester)

• Product Name: Butanedioic acid,2,3-dihydroxy-, 1,4-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester
• CAS No: 118674-04-7
• MF: C₁₂H₁₂N₂O₁₆S₂
• MW: 504.357481956482
• CID: 197266
• PubChem ID: 3081171
• Update Time: 2025-10-29

Butanedioic acid,2,3-dihydroxy-, 1,4-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dihydroxy-, 1,4-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester
• 4-(2,5-dioxo-3,3-disulfopyrrolidin-1-yl)oxy-2,3-dihydroxy-4-oxobutanoate
• DISULFOSUCCINIMIDYL TARTARATE
• 3-Pyrrolidinesulfonicacid,1,1'-[(2,3-dihydroxy-1,4-dioxo-1,4-butanediyl)bis(oxy)]bis[2,5-dioxo-(9CI)
• SULFO-DST
• DISULFOSUCCINIMIDYL TARTRATE
• SULFO-DISUCCINIMIDYL TARTRATE
• bis(sulfosuccinimidyl)tartrate
• DisucciniMidyl tartarate(Sulfo-DST)
• DTXSID50922748
• 118674-04-7
• 1,1'-[(2,3-Dihydroxy-1,4-dioxobutane-1,4-diyl)bis(oxy)]bis(2,5-dioxopyrrolidine-3-sulfonic acid)
• 1-[4-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-2,3-dihydroxy-4-oxobutanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
• Disulphosuccinimidyl tartrate
• FT-0625350
• 1,1'-((2,3-Dihydroxysuccinyl)bis(oxy))bis(2,5-dioxopyrrolidine-3-sulfonic acid)
• 3-Pyrrolidinesulfonic acid, 1,1'-((2,3-dihydroxy-1,4-butanediyl)bis(oxy))bis(2,5-dioxo-

• Inchi： 1S/C12H12N2O16S2/c15-5-1-3(31(23,24)25)9(19)13(5)29-11(21)7(17)8(18)12(22)30-14-6(16)2-4(10(14)20)32(26,27)28/h3-4,7-8,17-18H,1-2H2,(H,23,24,25)(H,26,27,28)
• InChI Key： WQQBUTMELIQJNY-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(C(C(C(=O)ON1C(CC(C1=O)S(=O)(=O)O)=O)O)O)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 406.94600
• Monoisotopic Mass: 503.962824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 293
• XLogP3: -3.9

Experimental Properties

• Color/Form: No data available
• Density: 2.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.716
• PSA: 266.94000
• LogP: -2.41870
• Vapor Pressure: No data available

Butanedioic acid,2,3-dihydroxy-, 1,4-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Butanedioic acid,2,3-dihydroxy-, 1,4-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester

Butanedioic Acid, 2,3-Dihydroxy-, 1,4-Bis(2,5-Dioxo-3-Sulfo-1-Pyrrolidinyl) Ester

Butanedioic acid, also known as succinic acid, is a naturally occurring dicarboxylic acid that plays a significant role in various biochemical pathways. The compound with CAS No. 118674-04-7, specifically the 2,3-dihydroxy derivative esterified with 1,4-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) groups, represents a highly functionalized derivative of succinic acid. This compound has garnered attention in recent years due to its unique chemical properties and potential applications in diverse fields such as materials science, pharmaceuticals, and biotechnology.

The molecular structure of this compound is characterized by the presence of two sulfonyl groups attached to pyrrolidine rings. These groups are strategically positioned to enhance the compound's stability and reactivity. The dihydroxy functionality at the 2 and 3 positions of the butanedioic acid backbone further contributes to its versatility. Recent studies have highlighted the importance of such functional groups in mediating specific interactions within biological systems and in catalytic processes.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. Researchers have explored its potential in synthesizing polymeric materials with tailored mechanical and thermal properties. For instance, the esterification with sulfonyl-containing pyrrolidine groups enables the formation of cross-linked networks that exhibit enhanced durability under harsh conditions. These materials have potential applications in aerospace and automotive industries where high-performance polymers are essential.

In the pharmaceutical sector, this compound has shown potential as a precursor for drug delivery systems. The dihydroxy groups can be exploited for conjugation with therapeutic agents, while the sulfonyl groups provide stability during transit through biological systems. Recent advancements in click chemistry have further expanded its utility in creating bioactive molecules with precise targeting capabilities.

From an environmental perspective, this compound has been studied for its role in sustainable chemical processes. Its ability to participate in catalytic cycles without generating harmful byproducts aligns with the principles of green chemistry. Researchers are investigating its potential as a catalyst in industrial reactions that require high efficiency and selectivity.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Advanced modeling techniques have revealed that the sulfonamide groups significantly influence the molecule's electronic distribution, enhancing its ability to act as a Lewis base or nucleophile depending on the reaction conditions.

In conclusion, butanedioic acid derivatives like this one represent a fascinating class of compounds with multifaceted applications across various industries. As research continues to uncover new functionalities and optimize synthetic routes, their role in advancing technological and medical frontiers is expected to grow exponentially.